5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C17H11Cl2NO3S
• Molecular Weight: 380.2 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-4-methoxyphenyl)methylidene]-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C17H11Cl2NO3S/c1-23-14-6-5-10(7-13(14)19)8-15-16(21)20(17(22)24-15)12-4-2-3-11(18)9-12/h2-9H,1H3/b15-8-
• InChI Key: XQFPUQNGLCBZNM-NVNXTCNLSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)Cl
• SMILES: COC1=C(C=C(C=C1)C=C2C(=O)N(C(=O)S2)C3=CC(=CC=C3)Cl)Cl

Description

5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as CMMD, is a synthetic compound that belongs to the class of thiazolidinediones. It has been extensively studied for its potential use in the treatment of various diseases, including cancer, diabetes, and inflammation. CMMD is a potent inhibitor of several enzymes and signaling pathways, making it a promising candidate for drug development.

Mechanism of Action

5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione exerts its effects through the inhibition of several enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. It also inhibits the activity of protein kinase C, an enzyme that is involved in cell signaling and regulation. Additionally, 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the inflammatory response.
Biochemical and physiological effects
5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have a variety of biochemical and physiological effects. In cancer cells, 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione induces apoptosis and cell cycle arrest, leading to the inhibition of cell proliferation. In diabetes, 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione improves insulin sensitivity and reduces blood glucose levels by increasing the uptake of glucose by muscle and adipose tissue. In inflammation, 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione reduces the production of pro-inflammatory cytokines and inhibits the activation of NF-κB, leading to a reduction in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione in lab experiments is its potent inhibitory activity against several enzymes and signaling pathways. This makes it a valuable tool for studying the mechanisms of various diseases and for identifying potential drug targets. Additionally, the synthesis of 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is relatively simple and can be carried out in a few steps, making it a viable option for large-scale production.
One limitation of using 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione in lab experiments is its potential toxicity. 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to have cytotoxic effects on some cell lines, which could limit its potential use in vivo. Additionally, the mechanism of action of 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione. One area of interest is the development of 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione derivatives with improved potency and selectivity. Another area of interest is the identification of the specific enzymes and signaling pathways that are targeted by 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione, which could provide insight into the mechanisms of various diseases. Additionally, further research is needed to determine the potential toxicity of 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione and its derivatives in vivo, which is essential for the development of safe and effective drugs.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione involves the reaction of 3-chloro-4-methoxybenzaldehyde and 3-chlorophenylacetic acid with thiosemicarbazide in the presence of acetic anhydride and glacial acetic acid. The resulting product is then cyclized to form the thiazolidine ring. The synthesis of 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione is relatively simple and can be carried out in a few steps, making it a viable option for large-scale production.

Scientific Research Applications

5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential use in the treatment of various diseases. In cancer research, 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to inhibit angiogenesis, which is the process by which tumors develop their own blood supply. In diabetes research, 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to improve insulin sensitivity and reduce blood glucose levels. In inflammation research, 5-(3-Chloro-4-methoxybenzylidene)-3-(3-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.